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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for conducting in vivo experiments using the

P388 murine leukemia model. This model is a well-established and widely used tool for the

preclinical evaluation of potential anti-cancer therapeutics. The following sections detail the

necessary protocols for cell culture, animal procedures, and data analysis, along with

representative data and a schematic of the key signaling pathways involved in P388 leukemia.

Introduction to the P388 Leukemia Model
The P388 cell line is a lymphoid neoplasm derived from a DBA/2 mouse. When injected into

syngeneic mice, these cells rapidly proliferate, leading to a disseminated leukemia that mimics

aspects of human acute lymphoblastic leukemia. This model is particularly valued for its

reproducibility and sensitivity to a wide range of chemotherapeutic agents, making it an

excellent primary screen for novel anti-cancer compounds.
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Materials:

P388 cell line (e.g., ATCC® CCL-46™)

RPMI-1640 medium

Fetal Bovine Serum (FBS), heat-inactivated

Penicillin-Streptomycin solution

L-glutamine

Trypan blue solution

Hemocytometer

Incubator (37°C, 5% CO₂)

Sterile cell culture flasks and consumables

Protocol:

Media Preparation: Prepare complete growth medium by supplementing RPMI-1640 with

10% heat-inactivated FBS, 1% Penicillin-Streptomycin, and 2 mM L-glutamine.

Cell Thawing: Thaw a cryopreserved vial of P388 cells rapidly in a 37°C water bath.

Initial Culture: Transfer the thawed cells to a T-75 flask containing 15-20 mL of pre-warmed

complete growth medium.

Incubation: Incubate the flask at 37°C in a humidified atmosphere with 5% CO₂.

Subculturing: P388 cells grow in suspension. Monitor cell density daily. When the cell

concentration reaches 8-10 x 10⁵ cells/mL, subculture by splitting the cell suspension into

new flasks with fresh complete growth medium at a seeding density of 1-2 x 10⁵ cells/mL.

Cell Viability: Before each experiment, assess cell viability using the trypan blue exclusion

method. Viability should be >95%.
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In Vivo Leukemia Induction
Animals:

DBA/2 mice, 6-8 weeks old, female (or as appropriate for the specific experimental design).

Acclimatize animals for at least one week before the experiment.

Protocol for Intraperitoneal (i.p.) Inoculation:

Cell Preparation: Harvest P388 cells in the logarithmic growth phase. Centrifuge the cell

suspension at 300 x g for 5 minutes.

Washing: Wash the cell pellet twice with sterile, serum-free RPMI-1640 or phosphate-

buffered saline (PBS).

Cell Counting: Resuspend the cells in sterile PBS and perform a viable cell count.

Inoculum Preparation: Adjust the cell concentration to 1 x 10⁷ cells/mL in sterile PBS.

Injection: Inject each mouse intraperitoneally with 0.1 mL of the cell suspension, delivering a

total of 1 x 10⁶ P388 cells per mouse.

Protocol for Intravenous (i.v.) Inoculation:

Cell Preparation: Follow steps 1-3 as for i.p. inoculation.

Inoculum Preparation: Adjust the cell concentration to 1 x 10⁶ cells/mL in sterile PBS.

Injection: Warm the mice under a heat lamp to dilate the tail veins. Inject each mouse via the

lateral tail vein with 0.1 mL of the cell suspension, delivering a total of 1 x 10⁵ P388 cells per

mouse.

Therapeutic Agent Administration
This protocol provides a general guideline for the administration of a test compound, using

Doxorubicin as an example. The route, dose, and schedule should be optimized for each

specific therapeutic agent.
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Materials:

Test compound (e.g., Doxorubicin)

Sterile vehicle (e.g., saline)

Appropriate syringes and needles

Protocol (Example with Doxorubicin):

Treatment Groups: Randomly assign mice to treatment and control groups (n=8-10 mice per

group) one day after tumor cell inoculation.

Drug Preparation: Prepare a stock solution of Doxorubicin in sterile saline. Further dilute to

the desired final concentration for injection.

Administration: Administer the therapeutic agent or vehicle control via the desired route (e.g.,

intraperitoneally or intravenously). A common Doxorubicin dosing regimen is 2-5 mg/kg

administered once a week.[1][2]

Monitoring: Monitor the mice daily for clinical signs of toxicity, including weight loss, lethargy,

and ruffled fur.

Monitoring Disease Progression and Efficacy
Parameters to Monitor:

Survival: Record the date of death for each animal to generate Kaplan-Meier survival curves.

The primary endpoint is often an increase in lifespan of treated animals compared to the

control group.

Body Weight: Measure the body weight of each mouse every other day as an indicator of

both disease progression (ascites development in i.p. models) and treatment toxicity.

Tumor Burden:

White Blood Cell (WBC) Count: Collect peripheral blood samples at regular intervals to

monitor the total WBC count. Leukemic mice typically show a significant increase in
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WBCs.

Spleen Weight: At the end of the study (or at humane endpoints), euthanize the mice and

weigh the spleens. Splenomegaly is a hallmark of P388 leukemia.

Data Presentation
The following table summarizes typical quantitative data obtained from a P388 leukemia model

experiment.

Parameter Control Group (Untreated)
Doxorubicin-Treated
Group (5 mg/kg, weekly)

Median Survival Time 10 - 12 days 18 - 22 days

Increase in Lifespan (%) - 80 - 100%

Mean Spleen Weight (at day

10)
~ 0.1 g

~ 0.15 g (with effective

treatment)

Mean Spleen Weight (end-

stage)
> 1.0 g[3]

Variable, dependent on

response

WBC Count (end-stage) > 100 x 10⁹/L
Variable, dependent on

response
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Caption: A generalized experimental workflow for in vivo studies using the P388 leukemic

mouse model.
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Key Signaling Pathways in P388 Leukemia
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Caption: A simplified diagram of key signaling pathways often dysregulated in leukemia,

including P388.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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